Cas no 61964-98-5 (2-Azetidinone, 3-amino-4-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-, cis-)

• Product Name: 2-Azetidinone, 3-amino-4-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-, cis-
• CAS No: 61964-98-5
• MF: C₁₁H₁₄N₂O₄S
• MW: 270.304861545563
• CID: 462096
• PubChem ID: 54271663
• Update Time: 2025-04-19

2-Azetidinone, 3-amino-4-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-, cis- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone, 3-amino-4-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-, cis-
• [(2S,3S)-3-amino-4-oxoazetidin-2-yl]methyl 4-methylbenzenesulfonate
• DTXSID10710209
• 61964-98-5
• SCHEMBL9915374
• [(2S,3S)-3-Amino-4-oxoazetidin-2-yl]methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C11H14N2O4S/c1-7-2-4-8(5-3-7)18(15,16)17-6-9-10(12)11(14)13-9/h2-5,9-10H,6,12H2,1H3,(H,13,14)/t9-,10+/m1/s1
• InChI Key： RKOIHWXJNQSBLD-ZJUUUORDSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@@H]1[C@@H](C(N1)=O)N

Computed Properties

• Exact Mass: 270.06752
• Monoisotopic Mass: 270.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 98.49